4-(3-Chlorophenyl)-2-hydroxybenzoic acid

• IUPAC Name: 4-(3-chlorophenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H9ClO3/c14-10-3-1-2-8(6-10)9-4-5-11(13(16)17)12(15)7-9/h1-7,15H,(H,16,17)
• InChI Key: GJHITQQCAJTGQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C13H9ClO3
• DSSTOX Substance ID: DTXSID20689553
• Molecular Weight: 248.66 g/mol
• CAS No.: 1261890-55-4

Description

4-(3-Chlorophenyl)-2-hydroxybenzoic acid is a substituted benzoic acid derivative featuring a hydroxyl group at the ortho position (C2) and a 3-chlorophenyl substituent at the para position (C4) of the benzene ring. This structural arrangement confers unique physicochemical properties, such as enhanced acidity due to intramolecular hydrogen bonding between the hydroxyl and carboxylic acid groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Chlorophenyl)-2-hydroxybenzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically involves the use of a boronic acid derivative and a halogenated aromatic compound in the presence of a palladium catalyst .

Industrial Production Methods

In an industrial setting, the production of 4-(3-Chlorophenyl)-2-hydroxybenzoic acid may involve large-scale Suzuki–Miyaura coupling reactions. The reaction conditions are optimized to ensure high yield and purity of the final product. This may include the use of specific solvents, temperature control, and purification techniques such as recrystallization .

Chemical Reactions Analysis

Types of Reactions

4-(3-Chlorophenyl)-2-hydroxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carboxyl group.

Reduction: The chlorophenyl group can be reduced to a phenyl group.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are often employed.

Major Products

Oxidation: Formation of 4-(3-Chlorophenyl)-2-carboxybenzoic acid.

Reduction: Formation of 4-(3-Phenyl)-2-hydroxybenzoic acid.

Substitution: Formation of various substituted benzoic acids depending on the nucleophile used.

Scientific Research Applications

4-(3-Chlorophenyl)-2-hydroxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(3-Chlorophenyl)-2-hydroxybenzoic acid depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to modulation of their activity. The molecular pathways involved can vary, but often include inhibition or activation of specific proteins or signaling cascades .

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Analogs

Compound Name	Molecular Formula	Substituent Positions	Key Functional Groups	Reference
4-(3-Chlorophenyl)-2-hydroxybenzoic acid	C₁₃H₉ClO₃	3-Cl at C4; -OH at C2	Carboxylic acid, hydroxyl, aryl-Cl	Inferred
3-Chloro-2-hydroxybenzoic acid	C₇H₅ClO₃	3-Cl at C3; -OH at C2	Carboxylic acid, hydroxyl
3-Chloro-4-fluoro-2-hydroxybenzoic acid	C₇H₄ClFO₃	3-Cl at C3; 4-F at C4; -OH at C2	Carboxylic acid, hydroxyl, halogen
4-[(Chloroacetyl)amino]-2-hydroxybenzoic acid	C₉H₈ClNO₄	-NHCOCH₂Cl at C4; -OH at C2	Carboxylic acid, amide, chloroacetyl
4-(3-Chloro-4-hydroxyphenyl)benzoic acid	C₁₃H₉ClO₃	3-Cl at C4'; 4-OH at C3'	Carboxylic acid, hydroxyl, aryl-Cl

Key Observations :

• Substituent Position : The placement of chlorine (e.g., C3 vs. C4) significantly alters electronic properties. For example, 3-chloro-2-hydroxybenzoic acid lacks the para-chlorophenyl group, reducing steric bulk compared to the target compound.

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Solubility	Melting Point (°C)	pKa (Carboxylic Acid)	Reference
4-(3-Chlorophenyl)-2-hydroxybenzoic acid	Low (aqueous)	~180–190 (est.)	~2.8–3.2	Inferred
3-Chloro-2-hydroxybenzoic acid	Moderate (DMSO)	192–194	2.6
Sodium salt of 4-(3-cyanoindol-1-yl)-2-hydroxybenzoic acid	High (water)	>300	N/A
4-[(Chloroacetyl)amino]-2-hydroxybenzoic acid	Low (water)	210–215	3.1

Key Observations :

• Solubility : Sodium salts (e.g., ) exhibit dramatically improved aqueous solubility (>300 mg/mL) compared to free acids, which are often poorly soluble due to strong intermolecular hydrogen bonding.
• Acidity : The ortho-hydroxyl group lowers the pKa of the carboxylic acid (e.g., pKa ~2.6–3.2) compared to unsubstituted benzoic acid (pKa ~4.2).

Key Observations :

• Pharmaceutical Utility : The 3-chlorophenyl group enhances lipophilicity, aiding in blood-brain barrier penetration (e.g., CNS-targeting compounds ).